Cas no 637022-63-0 (1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester)
637022-63-0 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester
CAS No:637022-63-0
MF:C7H9ClN2O2
MW:188.611560583115
CID:1656835
PubChem ID:604759
Update Time:2025-04-21
1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester
- 4-chloro-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
- ethyl 4-chloro-3-methyl-1H-pyrazole-5-carboxylate
- F97767
- Ethyl 4-chloro-3-methyl-1H-pyrazole-5-carboxylate #
- Ethyl 4-chloro-5-methylpyrazole-3-carboxylate
- 4-Chloro-5-methyl-2H-pyrazole-3-carboxylic acid ethyl ester
- SCHEMBL2846088
- 637022-63-0
- AKOS024015213
- DB-091513
- 4-Chloro-5-methylpyrazole-3-carboxylic Acid Ethyl Ester
- 4-Chloro-3-methyl-1H-pyrazole-5-carboxylic acid ethyl ester
- ethyl 4-chloro-5-methyl-1H-pyrazole-3-carboxylate
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- MDL: MFCD17193555
- Inchi: 1S/C7H9ClN2O2/c1-3-12-7(11)6-5(8)4(2)9-10-6/h3H2,1-2H3,(H,9,10)
- InChI Key: YEUFDJAHBFUZMI-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)OCC)=NNC=1C
Computed Properties
- Exact Mass: 188.03537
- Monoisotopic Mass: 188.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 54.98
1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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